Cas no 111011-80-4 (1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one)

1-(5,5-Dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one is a cyclic phosphinate ester with a reactive ketone functionality. Its structure combines a stable six-membered dioxaphosphinane ring with an adjacent carbonyl group, making it useful as a versatile intermediate in organic synthesis and polymer chemistry. The 5,5-dimethyl substitution enhances steric stability, while the oxido group contributes to its reactivity in phosphorylation and crosslinking applications. This compound is particularly valued for its ability to act as a flame retardant precursor or a ligand modifier due to its balanced hydrophobicity and electron-donating properties. Its thermal stability and controlled reactivity make it suitable for specialized formulations requiring precise molecular design.
1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one structure
111011-80-4 structure
Product Name:1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one
CAS No:111011-80-4
MF:C8H15O4P
MW:206.18
CID:1200597
PubChem ID:13902891
Update Time:2025-10-20

1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-, P-oxide
    • 2-acetonyl-5,5-dimethyl-2-oxo-1,3,2-dioxaphosphorinane
    • 2,2-Dimethylpropylene acetonylphosphonate
    • 1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one
    • SCHEMBL9471522
    • 5,5-dimethyl-2-(2-oxopropyl)-1,3,2??-dioxaphosphinan-2-one
    • 111011-80-4
    • 1-(5,5-dimethyl-2-oxo-1,3,2lambda5-dioxaphosphinan-2-yl)propan-2-one
    • F86519
    • UKUZWKGFVBSNHO-UHFFFAOYSA-N
    • Inchi: 1S/C8H15O4P/c1-7(9)4-13(10)11-5-8(2,3)6-12-13/h4-6H2,1-3H3
    • InChI Key: UKUZWKGFVBSNHO-UHFFFAOYSA-N
    • SMILES: C(P1(=O)OCC(C)(C)CO1)C(=O)C

Computed Properties

  • Exact Mass: 206.07079595g/mol
  • Monoisotopic Mass: 206.07079595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 91-92 ºC (ethyl ether )
  • Solubility: Soluble (190 g/l) (25 º C),

1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01092369-100mg
1-(5,5-Dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one
111011-80-4 98%
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¥219.0 2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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¥371.0 2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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1-(5,5-Dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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